- Design and synthesis of tricyclic sulfones as γ-secretase inhibitors with greatly reduced Notch toxicity, Bioorganic & Medicinal Chemistry Letters, 2010, 20(8), 2591-2596
Cas no 944950-71-4 (4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene)
944950-71-4 structure
Product Name:4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene
CAS No:944950-71-4
MF:C15H9ClF2O3S
MW:342.744969129562
CID:835650
PubChem ID:58252242
Update Time:2024-10-25
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene
- 4-(4-chlorophenylsulfonyl)-5,8-difluoro-2H-chroMene
- 4-[(4-Chlorophenyl)sulfonyl]-5,8-difluoro-2H-1-benzopyran (ACI)
- 4-(4-chlorophenyl)sulfonyl-5,8-difluoro-2H-chromene
- 4-(4-Chloro-benzenesulfonyl)-5,8-difluoro-2H-chromene
- DB-241407
- 4-(4-Chlorobenzene-1-sulfonyl)-5,8-difluoro-2H-1-benzopyran
- ZUWRGEIMQJYSRW-UHFFFAOYSA-N
- SCHEMBL1363566
- 944950-71-4
- DTXSID40729006
- CS-14239
- AKOS016004993
- CS-M0288
-
- MDL: MFCD18207075
- Inchi: 1S/C15H9ClF2O3S/c16-9-1-3-10(4-2-9)22(19,20)13-7-8-21-15-12(18)6-5-11(17)14(13)15/h1-7H,8H2
- InChI Key: ZUWRGEIMQJYSRW-UHFFFAOYSA-N
- SMILES: O=S(C1C2C(=C(C=CC=2F)F)OCC=1)(C1C=CC(Cl)=CC=1)=O
Computed Properties
- Exact Mass: 341.9928993g/mol
- Monoisotopic Mass: 341.9928993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.8Ų
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162397-1g |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 95% | 1g |
$632 | 2021-06-16 | |
| Alichem | A019113710-1g |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 95% | 1g |
$544.00 | 2023-08-31 | |
| TRC | C074215-50mg |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 50mg |
$ 445.00 | 2022-06-06 | ||
| TRC | C074215-100mg |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 100mg |
$ 740.00 | 2022-06-06 | ||
| Chemenu | CM162397-1g |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 95% | 1g |
$938 | 2022-06-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058684-100mg |
4-(4-Chlorophenylsulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 97% | 100mg |
¥2436.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058684-250mg |
4-(4-Chlorophenylsulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 97% | 250mg |
¥3517.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058684-1g |
4-(4-Chlorophenylsulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 97% | 1g |
¥7034.00 | 2024-04-24 | |
| Crysdot LLC | CD11006643-1g |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 95+% | 1g |
$668 | 2024-07-19 |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid
1.2 Reagents: Triethylamine , Methanesulfonyl chloride
1.2 Reagents: Triethylamine , Methanesulfonyl chloride
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 3 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Triethylamine ; 1 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Triethylamine ; 1 h, rt
Reference
- Preparation of tetrahydropyranochromene gamma secretase inhibitors, World Intellectual Property Organization, , ,
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Raw materials
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Preparation Products
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
944950-71-4 (4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk